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Compound of Interest

Compound Name: Cloxyfonac

For Researchers, Scientists, and Drug Development Professionals

Cloxyfonac, a synthetic auxin, is a potent plant growth regulator known for its efficacy in
enhancing fruit set and overall yield in various tomato (Solanum lycopersicum L.) cultivars. This
guide provides a comparative analysis of Cloxyfonac's performance, supported by
experimental data, and contrasts its effects with other plant growth regulators. Detailed
experimental protocols and visualizations of the underlying signaling pathways are included to
facilitate a comprehensive understanding for research and development applications.

Performance of Cloxyfonac in Different Tomato
Cultivars

Cloxyfonac, often available as 4-chlorophenoxyacetic acid (4-CPA), has demonstrated
significant positive effects on the yield and fruit characteristics of several tomato cultivars. Its
application can mitigate the adverse effects of suboptimal environmental conditions, such as
low night temperatures, which can otherwise hinder fruit development.

Quantitative Data Summary

The following tables summarize the quantitative data from various studies on the effect of
Cloxyfonac (4-CPA) on different tomato cultivars.

Table 1: Effect of 4-CPA on Yield of Different Tomato Cultivars
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4-CPA L. .
. . Application Yield Increase
Cultivar Concentration Reference
Method (%)
(ppm)
Significant
Red Deuce Not Specified Not Specified increase in [1]
marketable fruits
Significant
Better Boy Not Specified Not Specified increase in [1]
marketable fruits
87% (under low
75 (double . .
Saandal Foliar Spray night [2][3]
spray)
temperature)
75 (double ) Significant
Sahel Foliar Spray ] [2][3]
spray) increase
60 (applied Highest yield per
Fantastic (F-144) .( PP Flower Spray I Y P [4]
twice) plant
Overall
LST-6 75 Foliar Spray improvement in [5][6]
yield
] Overall
Punjab Varkha ] ] )
75 Foliar Spray improvement in [5][6]
Bahar-4

yield

Table 2: Effect of 4-CPA on Fruit Set and Other Yield Components
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4-CPA
Cultivar Concentration  Parameter Effect Reference
(ppm)
Red Deuce Not Specified Fruit Set Increased [1]
Better Boy Not Specified Fruit Set Increased [1]
Greenhouse
30 Fruit Set 72.50%
Tomato
Greenhouse )
30 Fruits per Cluster  5.80
Tomato
Greenhouse Number of Fruits
30 58
Tomato per Plant
75 (double )
Saandal Yield per Cluster Increased [2][3]
spray)
75 (double )
Sahel Yield per Cluster Increased [2][3]
spray)

Comparison with Other Plant Growth Regulators

While Cloxyfonac is effective, other plant growth regulators like Gibberellic Acid (GA3) and
Naphthalene Acetic Acid (NAA) are also used in tomato cultivation to improve growth and yield.

Table 3: Comparative Effects of Different Plant Growth Regulators on Tomato
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Plant Growth Typical .
. Primary Effects Reference
Regulator Concentration
Enhances fruit set,
induces
Cloxyfonac (4-CPA) 15-75 ppm parthenocarpy, 516171

increases fruit size

and yield.

Promotes stem

) ) ) elongation, flowering,
Gibberellic Acid (GA3)  25-90 ppm ) ] [819]
and can improve fruit

set.
Naphthalene Acetic Improves fruit set,
) 20-75 ppm . : [81[°]
Acid (NAA) size, and overall yield.

Experimental Protocols

Detailed methodologies are crucial for replicating and building upon existing research. The
following are generalized protocols based on the cited literature for the application of
Cloxyfonac and other growth regulators.

Protocol 1: Foliar Application of 4-CPA for Enhanced
Yield under Low Temperatures

¢ Plant Material: Tomato cultivars 'Saandal' and 'Sahel'.

» Growth Conditions: Greenhouse with controlled temperature settings to simulate low night
temperatures (2-7.5°C and 12.5-23°C).[2][3]

o Preparation of 4-CPA Solution: Prepare agueous solutions of 4-CPA at concentrations of O
(control), 25, 50, and 75 ppm.

» Application:

o Single Spray: Apply the respective 4-CPA solutions as a foliar spray to the entire plant at
the flowering stage.
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o Double Spray: Apply the first spray at the onset of flowering and a second spray 15 days
later.

Data Collection: Measure yield per plant, yield per cluster, number of fruits per cluster, fruit
weight, and fruit diameter at the time of harvest.[2][3]

Protocol 2: Inflorescence Dipping with 4-CPA in
Greenhouse Tomatoes

Plant Material: Greenhouse tomato variety.

Growth Conditions: Standard greenhouse conditions.

Preparation of 4-CPA Solution: Prepare a 30 ppm aqueous solution of 4-CPA.
Application: Dip the entire inflorescence (flower cluster) into the 30 ppm 4-CPA solution.

Data Collection: Record fruit set percentage, number of fruits per cluster, and total number of
fruits per plant.

Signaling Pathways and Experimental Workflow
Auxin Signaling Pathway

Cloxyfonac, as a synthetic auxin, exerts its effects by modulating the plant's natural auxin

signaling pathway. This pathway is crucial for various developmental processes, including fruit
initiation and growth.[10][11][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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